Methyl 2-(5-bromopyridin-3-YL)acetate
Overview
Description
“Methyl 2-(5-bromopyridin-3-YL)acetate” is a chemical compound with the molecular formula C8H8BrNO2 . It has a molecular weight of 230.06 . The IUPAC name for this compound is methyl (5-bromo-3-pyridinyl)acetate .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C8H8BrNO2/c1-12-8(11)3-6-2-7(9)5-10-4-6/h2,4-5H,3H2,1H3 . This code provides a specific description of the molecule’s structure, including the number and type of atoms, and how they are connected.Physical and Chemical Properties Analysis
“this compound” appears as a powder at room temperature . More specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the search results.Scientific Research Applications
Large-scale Synthesis and Heterocyclic Analogues
Methyl 2-(5-bromopyridin-3-yl)acetate and related compounds find significant application in the field of large-scale synthesis. An efficient methodology has been developed for accessing 5-hydroxy-pyridin- and pyrimidin-2-yl acetate cores. Notably, 5-bromo-2-chloropyridine, a closely related compound, has been judiciously functionalized via SNAr and palladium-catalyzed reactions, laying down a high-yielding route for the synthesis of these compounds. This method is not only suitable for large-scale synthesis but also offers rapid access to other heterocyclic analogues (Morgentin et al., 2009).
Crystal Structure Analysis
The structural aspects of related compounds to this compound have been explored through crystal structure analysis. For instance, the crystal structure of methyl 2-[5-(2-hydroxyphenyl)-2H-tetrazol-2-yl]acetate, a compound synthesized from a reaction involving methyl 2-bromoacetate, has been elucidated. This analysis is crucial for understanding the molecular configuration and potential interactions of such compounds (Lee et al., 2017).
Bromination and Functionalization
Research has delved into the bromination of related pyridine derivatives. For instance, the bromination of 1-methyl-6-bromopyridone-2 has led to the formation of 1-methyl-3,5,6-tribromopyridone-2, further demonstrating the reactivity and potential for functionalization of these compounds. Such studies are fundamental for developing novel synthetic pathways and understanding the chemical behavior of pyridine derivatives (Wibaut & Wagtendonk, 2010).
Synthetic Building Blocks
Compounds related to this compound serve as valuable building blocks in synthetic chemistry. For instance, methyl (5-oxopyrazol-3-yl)acetate has been used in reactions with methylthiocyanate in the presence of Ni(OAc)2, leading to the formation of heterocyclic N,S-ketene acetal. This compound, in turn, has been utilized as a synthon in synthesizing new pyrazolo[4,3-c]pyridin-3-ones and pyrazolo[4,3-c]pyridine-3,6-diones, highlighting the versatility of these compounds in constructing complex molecular structures (Prezent et al., 2016).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause harm. The hazard statements associated with it are H302, H315, H319, and H335, suggesting that it can be harmful if swallowed, can cause skin irritation, can cause serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Properties
IUPAC Name |
methyl 2-(5-bromopyridin-3-yl)acetate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BrNO2/c1-12-8(11)3-6-2-7(9)5-10-4-6/h2,4-5H,3H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GHJJIFVFBRAMEB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CC1=CC(=CN=C1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BrNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40633593 | |
Record name | Methyl (5-bromopyridin-3-yl)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40633593 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
118650-08-1 | |
Record name | Methyl (5-bromopyridin-3-yl)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40633593 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | methyl 2-(5-bromopyridin-3-yl)acetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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